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Compound of Interest

Compound Name: 2-Isopropylthioxanthone

Cat. No.: B132848

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the material safety and handling of
2-Isopropylthioxanthone (ITX). The following sections detail the material's properties,
associated hazards, and comprehensive procedures for safe handling, storage, and
emergency response in a laboratory setting.

Material Identification and Properties

2-Isopropylthioxanthone (ITX) is a photoinitiator commonly used in printing industries and for
UV-cured inks in food packaging materials. Its proper identification and understanding of its
physical and chemical properties are crucial for safe handling.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b132848?utm_src=pdf-interest
https://www.benchchem.com/product/b132848?utm_src=pdf-body
https://www.benchchem.com/product/b132848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Chemical Name

2-Isopropylthioxanthone[1][2]

2-Isopropyl-9H-thioxanthen-9-one, 2-(1-

Synenyms methylethyl)-9H-thioxanthen-9-one
CAS Number 5495-84-1[1]

EC Number 226-827-9[1]

Molecular Formula C16H140S[1][3]

Molecular Weight 254.35 g/mol

Physical and Chemical Properties Value

Appearance Yellow powder[4]
Odor No data available
pH Not applicable[4]
Melting Point No data available
Boiling Point No data available
Flash Point No data available

Evaporation Rate

Not applicable[4]

Vapor Pressure

Negligible[4]

Vapor Density

Not Applicable[4]

Specific Gravity

Not available[4]

Solubility

Does not mix well with water[4]

Autoignition Temperature

Not available[4]

Explosive Limits

Not available[4]

Hazard Identification and Toxicological Data
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ITX is classified as a hazardous substance.[4] The primary hazards include potential health

effects upon exposure and environmental toxicity.

GHS Hazard Classification:

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute toxicity, Oral Category 4 3]
. . H361: Suspected of damaging
Reproductive toxicity Category 2 . )
fertility or the unborn child[3]
Hazardous to the aquatic ) )
_ H400: Very toxic to aquatic
environment, short-term Category 1 (2]
ife
(acute)
Hazardous to the aquatic . o
) H410: Very toxic to aquatic life
environment, long-term Category 1

(chronic)

with long lasting effects[3]

Toxicological Data:

Accidental ingestion may be harmful.[4] While not considered a skin irritant, direct eye contact

may cause transient discomfort.[4] There is no significant acute toxicological data identified in

literature searches.[4] However, one source indicates a No-Observed-Adverse-Effect Level

(NOAEL) from a 28-day repeated dose toxicity study in rats at 150 mg/kg.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure risks.

Engineering Controls and Personal Protective

Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

mandatory when working with ITX.
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e Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood to prevent the dispersion of dust.[1][5] Local exhaust ventilation
should be used if dust or aerosols are generated.[1] Safety showers and eye wash stations
must be readily accessible.[1][6]

o Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[11[7]

[e]

o Skin Protection: An impervious apron and protective clothing are recommended.[4][7]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, butyl rubber) must be
worn.[4][7] Inspect gloves for any signs of degradation before use and wash hands
thoroughly after handling.[4][7]

o Respiratory Protection: If dust is generated and exposure limits may be exceeded, a
NIOSH/MSHA-approved particulate respirator (e.g., N95) or a full-face respirator should
be used.[7]

General Handling Precautions

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[4][5]

Do not eat, drink, or smoke in areas where ITX is handled or stored.[1][5]

Use non-sparking tools to prevent ignition sources.[7]

Prevent the formation of dust and aerosols.[7]

Wash hands and face thoroughly after handling.[1]

Storage Conditions

e Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[1][7]

o Keep away from incompatible materials, such as oxidizing agents.[4]
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» Store separately from foodstuff containers.[5][7]
» Protect containers from physical damage and check regularly for leaks.[5]

Experimental Workflows and Logical Relationships

The following diagrams illustrate key workflows and logical relationships for the safe handling of

2-Isopropylthioxanthone.
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Caption: A generalized experimental workflow for safely handling 2-Isopropylthioxanthone.
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Caption: Logical relationship between hazard identification, control, and emergency response.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[7]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[7] Seek medical attention if irritation occurs.[4]

o Eye Contact: Rinse cautiously with fresh, running water for at least 15 minutes, holding the
eyelids open.[1][7] Remove contact lenses if present and easy to do. Continue rinsing and
consult a doctor.[1][7]

 Ingestion: Rinse mouth with water. Do not induce vomiting.[7] Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[7]

Accidental Release Measures

e Minor Spills:
o Remove all ignition sources.[4]
o Evacuate personnel to a safe area.[7]
o Wear appropriate PPE.[7]

o Use dry clean-up procedures to avoid generating dust.[4][5]
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o Collect the spilled material using a vacuum or by carefully sweeping and place it in a
suitable, labeled, and closed container for disposal.[4][5]

e Major Spills:

o Alert emergency responders and advise them of the location and nature of the hazard.[4]

[5]
o Contain the spillage and prevent it from entering drains or waterways.[5][7]

o Follow the same clean-up procedures as for a minor spill, but with greater caution and
under the direction of emergency personnel.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

» Specific Hazards: ITX is a combustible solid that can burn, though it propagates flame with
difficulty.[4] Dust clouds may form an explosive mixture with air.[4] Combustion products
include carbon monoxide, carbon dioxide, and sulfur oxides.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[4][7]

Disposal Considerations

All waste materials must be handled in accordance with local, state, and federal regulations.[4]
Dispose of contaminated waste in a licensed professional waste disposal service. Puncture
containers to prevent reuse and dispose of them at an authorized landfill.[4] Do not allow the
chemical to enter drains or the environment.[7]

Conclusion

While 2-Isopropylthioxanthone is a valuable compound in various industrial and research
applications, it presents notable health and environmental hazards. A thorough understanding
of its properties and strict adherence to the safety protocols outlined in this guide are
paramount for researchers and scientists. By implementing robust engineering controls,
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utilizing appropriate personal protective equipment, and being prepared for emergencies, the
risks associated with handling ITX can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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